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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical properties, structure, and common
applications of Triclosan-d3, a deuterated analog of the broad-spectrum antimicrobial agent,
Triclosan. The information presented herein is intended to support research, analytical method
development, and pharmacokinetic studies.

Core Chemical Properties

Triclosan-d3 is primarily utilized as an internal standard in analytical and pharmacokinetic
research.[1] Its stable isotope-labeled structure allows for precise quantification of Triclosan in
various matrices, particularly in mass spectrometry and liquid chromatography-based methods.

[1]

The key chemical and physical properties of Triclosan-d3 are summarized in the table below
for easy reference and comparison.
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Property Value Citations
CAS Number 1020719-98-5 [11[2]13][4]
Molecular Formula C12H4D3CIs02 [1][4]
Molecular Weight 292.56 g/mol [2][5][6]

IUPAC Name

5-chloro-2-(2,4-dichloro-3,5,6-

trideuteriophenoxy)phenol

[1](6]

Physical Appearance

Off-White to Pale Yellow Oil to
Low-Melting Solid

[5]16]

Melting Point 42-45°C [2][5]
Soluble in Chloroform,
Solubility Methanol, DMSO; Insoluble in 517161181

Water

Storage Temperature

Refrigerator or -20°C

[21(5]71(6]

Chemical Structure and Visualization

Triclosan-d3 is a chlorinated, aromatic, polychloro phenoxy phenol, categorized as both an

ether and a phenol.[9] It is a deuterated analog of Triclosan, with three deuterium atoms

replacing hydrogen atoms on the 2,4-dichlorophenoxy ring. This isotopic labeling is crucial for

its use as an internal standard.

Triclosan-d3

Phenolic Hydroxyl Group Ether Linkage

Structural Features

Deuterium Labeled Ring
(Positions 3, 5, 6)

Chlorine Atoms
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Caption: Chemical structure of Triclosan-d3 highlighting key functional groups.

Experimental Protocols and Applications

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://veeprho.com/impurities/triclosan-d3/
https://www.chemwhat.com/triclosan-d3-cas-1020719-98-5/
https://wap.guidechem.com/encyclopedia/triclosan-d3-dic1574372.html
https://aquigenbio.com/product/triclosan-d3/
https://veeprho.com/impurities/triclosan-d3/
https://aquigenbio.com/product/triclosan-d3/
https://www.chemwhat.com/triclosan-d3-cas-1020719-98-5/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3355381_EN.htm
https://www.bocsci.com/product/triclosan-d3-cas-1020719-98-5-307497.html
https://veeprho.com/impurities/triclosan-d3/
https://www.bocsci.com/product/triclosan-d3-cas-1020719-98-5-307497.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3355381_EN.htm
https://www.bocsci.com/product/triclosan-d3-cas-1020719-98-5-307497.html
https://www.chemwhat.com/triclosan-d3-cas-1020719-98-5/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3355381_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3355381_EN.htm
https://file.glpbio.com/quotepdf/product.php?token=4zH7IEUIkNAC3jHXMIMdnkbI04ePRfLybanJfG5nFXQm2Dn_Kq3HI0M-JhrtOJEJRnzQq28IKVsxxDXXNg7cz1upYaGOx0O9x3YUGXa5bfrakjds6lfF6krQ7Q0BzhtAuJpDdGcY-7o1J
https://www.bocsci.com/product/triclosan-d3-cas-1020719-98-5-307497.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6525925/
https://www.chemwhat.com/triclosan-d3-cas-1020719-98-5/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3355381_EN.htm
https://file.glpbio.com/quotepdf/product.php?token=4zH7IEUIkNAC3jHXMIMdnkbI04ePRfLybanJfG5nFXQm2Dn_Kq3HI0M-JhrtOJEJRnzQq28IKVsxxDXXNg7cz1upYaGOx0O9x3YUGXa5bfrakjds6lfF6krQ7Q0BzhtAuJpDdGcY-7o1J
https://www.bocsci.com/product/triclosan-d3-cas-1020719-98-5-307497.html
https://www.benchchem.com/product/b564716?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triclosan
https://www.benchchem.com/product/b564716?utm_src=pdf-body-img
https://www.benchchem.com/product/b564716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Triclosan-d3 is an essential tool for the accurate quantification of Triclosan in biological and
environmental samples. It is most commonly employed as an internal standard in isotope
dilution mass spectrometry methods.

This protocol outlines a typical workflow for the analysis of Triclosan in samples like wastewater
or surface water, using Triclosan-d3 as an internal standard.

1. Sample Preparation and Extraction:

o Collect aqueous samples in glass vessels. To prevent adsorptive losses, add methanol to a
final concentration of 25% (v/v) immediately after collection.[10]

 Filter samples containing particulate matter.[10]

» Spike a known concentration of Triclosan-d3 internal standard into the sample.

o Perform solid-phase extraction (SPE) to concentrate the analyte and remove interfering
matrix components. A reversed-phase C18 cartridge is commonly used.[11]

o Elute Triclosan and Triclosan-d3 from the SPE cartridge using an appropriate organic
solvent.

» Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
suitable solvent for LC-MS analysis.

2. LC-MS/MS Analysis:

o Chromatography: Perform chromatographic separation on a C18 column.

e Mass Spectrometry: Utilize a mass spectrometer, often in negative ion mode, with
electrospray ionization (ESI).

» Quantification: Monitor the specific mass-to-charge ratio (m/z) for both Triclosan and
Triclosan-d3. Construct a calibration curve by plotting the peak area ratio of Triclosan to
Triclosan-d3 against the concentration of Triclosan standards.[12] The use of the
isotopically labeled internal standard corrects for variations in extraction efficiency and matrix
effects.

The following diagram illustrates the logical flow of the analytical protocol described above.
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1. Aqueous Sample Collection
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2. Spike with Triclosan-d3
(Internal Standard)
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3. Solid-Phase Extraction (SPE)
(e.g., C18 Cartridge)

:

4. Elution

:

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

:

7. Quantification
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Caption: Workflow for Triclosan quantification using Triclosan-d3 and LC-MS.

Metabolic Pathways

While Triclosan-d3 is primarily used for analytical purposes, understanding the metabolism of
its parent compound, Triclosan, is crucial for interpreting pharmacokinetic data. In biological
systems, Triclosan undergoes both Phase | and Phase Il metabolism.[12][13] The liver is the
main site of Triclosan accumulation and metabolism.[13]

e Phase | Metabolism: This phase primarily involves hydroxylation reactions.[12]

» Phase Il Metabolism: The major metabolic pathways are glucuronidation and sulfation,
where glucuronic acid or a sulfate group is conjugated to the Triclosan molecule, facilitating
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its excretion.[12][13] These conjugation reactions are catalyzed by glucuronosyltransferases
and sulfotransferases.[13]

The resulting conjugates are primarily excreted in the urine.[14]

The diagram below outlines the primary metabolic transformations of Triclosan.
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Caption: Simplified metabolic pathways of Triclosan in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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